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Compound of Interest

Compound Name: 3,4-Diethoxybenzoic acid

Cat. No.: B181347 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3,4-Diethoxybenzoic acid (CAS:

5409-31-4), a benzoic acid derivative with potential applications in pharmaceutical and

chemical research. While direct research on this specific compound is limited, this document

compiles its known chemical and physical properties and draws inferences from the well-

documented activities of its close structural analogs, 3,4-dihydroxybenzoic acid (protocatechuic

acid) and 3,4-dimethoxybenzoic acid (veratric acid). This guide covers its chemical structure,

physicochemical properties, spectral data, a proposed synthesis pathway, and potential

biological activities and applications, with a focus on areas of interest for drug development.

The included experimental protocols for related compounds and visualizations of potential

signaling pathways aim to facilitate future research into this promising molecule.

Chemical and Physical Properties
3,4-Diethoxybenzoic acid is a solid, crystalline compound. Its structure features a central

benzene ring substituted with a carboxylic acid group and two ethoxy groups at the 3 and 4

positions. These ethoxy groups increase the lipophilicity of the molecule compared to its

dihydroxy and dimethoxy counterparts.

Table 1: Physicochemical Properties of 3,4-Diethoxybenzoic Acid and Its Analogs
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Property
3,4-
Diethoxybenzoic
Acid

3,4-
Dimethoxybenzoic
Acid

3,4-
Dihydroxybenzoic
Acid

CAS Number 5409-31-4 93-07-2 99-50-3

Molecular Formula C₁₁H₁₄O₄ C₉H₁₀O₄ C₇H₆O₄

Molecular Weight 210.23 g/mol 182.17 g/mol 154.12 g/mol

Melting Point 167-169 °C 181-182 °C
~200 °C

(decomposes)

Appearance
White to off-white

powder/crystal

White to slightly

yellow powder
Light brown solid

Solubility Soluble in methanol

Soluble in water (0.5

mg/ml at 15°C),

chloroform, methanol,

and 95% ethanol (50

mg/ml)[1]

Soluble in water,

ethanol, and diethyl

ether

Spectral Data
Detailed spectral analyses are crucial for the identification and characterization of 3,4-
Diethoxybenzoic acid. While full spectral data is available on platforms like SpectraBase, a

summary of the expected spectral features is provided below.

Table 2: Summary of Spectral Data for 3,4-Diethoxybenzoic Acid
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Technique Description

¹H NMR

Expected signals would include triplets and

quartets for the ethoxy groups, aromatic

protons, and a singlet for the carboxylic acid

proton. Data is available on SpectraBase.

¹³C NMR

Expected signals would include those for the

carboxylic carbon, aromatic carbons (both

substituted and unsubstituted), and the carbons

of the ethoxy groups. Data is available on

SpectraBase.

IR Spectroscopy

Key vibrational bands would be expected for the

O-H stretch of the carboxylic acid, the C=O

stretch of the carboxyl group, C-O stretches of

the ether linkages, and aromatic C-H and C=C

stretches. Data is available on SpectraBase.

Mass Spectrometry

The mass spectrum would show the molecular

ion peak and characteristic fragmentation

patterns. Data is available on SpectraBase.

Synthesis
A specific, detailed experimental protocol for the synthesis of 3,4-Diethoxybenzoic acid is not

readily available in peer-reviewed literature. However, a plausible synthetic route can be

proposed based on standard organic chemistry reactions, starting from the readily available

3,4-dihydroxybenzoic acid (protocatechuic acid).

Proposed Synthesis Workflow
The synthesis can be envisioned as a two-step process:

Esterification of the carboxylic acid group to protect it during the subsequent etherification of

the phenolic hydroxyl groups.

Williamson Ether Synthesis to introduce the two ethyl groups.
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Hydrolysis of the ester to yield the final carboxylic acid.

3,4-Dihydroxybenzoic Acid Esterification
(e.g., EtOH, H+) Ethyl 3,4-dihydroxybenzoate Williamson Ether Synthesis

(e.g., EtI, K2CO3) Ethyl 3,4-diethoxybenzoate Hydrolysis
(e.g., NaOH, then H+) 3,4-Diethoxybenzoic Acid

Click to download full resolution via product page

Figure 1: Proposed synthesis workflow for 3,4-Diethoxybenzoic acid.

General Experimental Protocol (Hypothetical)
Step 1: Esterification of 3,4-Dihydroxybenzoic Acid

A general procedure for the esterification of 3,4-dihydroxybenzoic acid with ethanol involves

heating the acid in an excess of ethanol with a catalytic amount of a strong acid (e.g., sulfuric

acid). The reaction is typically refluxed for several hours, and the resulting ethyl 3,4-

dihydroxybenzoate can be isolated after removal of the excess ethanol and neutralization.

Step 2: Ethylation of Ethyl 3,4-dihydroxybenzoate

The ethyl 3,4-dihydroxybenzoate can then be dissolved in a suitable polar aprotic solvent (e.g.,

acetone, DMF). A weak base, such as potassium carbonate, is added, followed by the

ethylating agent (e.g., ethyl iodide or diethyl sulfate). The mixture is heated to reflux and stirred

for several hours until the reaction is complete (monitored by TLC). After cooling, the inorganic

salts are filtered off, and the solvent is evaporated. The crude ethyl 3,4-diethoxybenzoate can

be purified by chromatography or recrystallization.

Step 3: Hydrolysis of Ethyl 3,4-diethoxybenzoate

The purified ethyl 3,4-diethoxybenzoate is then subjected to basic hydrolysis, for example, by

refluxing with an aqueous solution of sodium hydroxide. After the reaction is complete, the

solution is cooled and acidified with a strong acid (e.g., hydrochloric acid) to precipitate the 3,4-
Diethoxybenzoic acid. The solid product is then collected by filtration, washed with cold water,

and dried.

Biological Activity and Potential Applications
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While direct studies on the biological activity of 3,4-Diethoxybenzoic acid are scarce, the

extensive research on its analogs, 3,4-dimethoxybenzoic acid and 3,4-dihydroxybenzoic acid,

provides a strong basis for predicting its potential therapeutic applications.

Antioxidant and Anti-inflammatory Potential
3,4-Dihydroxybenzoic acid is a well-known antioxidant. The presence of the hydroxyl groups

allows it to scavenge free radicals effectively. Derivatives of 3,4-dihydroxybenzoic acid have

shown significant radical scavenging ability.[2] 3,4-Dimethoxybenzoic acid has also been

reported to possess antioxidant and anti-inflammatory properties. Given the structural similarity,

3,4-Diethoxybenzoic acid is also expected to exhibit antioxidant and anti-inflammatory

activities, although the replacement of hydroxyl and methoxy groups with bulkier ethoxy groups

may modulate this activity.

Neuroprotective Effects
Protocatechuic acid has been shown to have neuroprotective effects, including the inhibition of

amyloid-β and α-synuclein aggregation, which are implicated in Alzheimer's and Parkinson's

diseases, respectively.[3] This suggests that 3,4-Diethoxybenzoic acid could be a valuable

scaffold for the development of novel neuroprotective agents.

Applications in Drug Development
Benzoic acid derivatives are important intermediates in the synthesis of a wide range of

pharmaceuticals.[4][5] 3,4-Dimethoxybenzoic acid, for instance, is used in the synthesis of

drugs with anti-inflammatory and analgesic properties.[5] The chemical structure of 3,4-
Diethoxybenzoic acid, with its carboxylic acid handle and modifiable aromatic ring, makes it a

versatile building block for medicinal chemistry.

Table 3: Reported Biological Activities of 3,4-Diethoxybenzoic Acid Analogs
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Compound Biological Activity Reference

3,4-Dihydroxybenzoic acid

Antioxidant, Anti-inflammatory,

Neuroprotective,

Chemopreventive

[6],[3]

3,4-Dimethoxybenzoic acid

Antioxidant, Anti-inflammatory,

Photoprotective,

Antihypertensive

Potential Signaling Pathways
The mechanism of action of 3,4-dimethoxybenzoic acid (veratric acid) has been elucidated in

several studies. It has been shown to negatively regulate iNOS by suppressing cytokines and

transcription factors. This provides a hypothetical framework for the potential signaling

pathways that 3,4-Diethoxybenzoic acid might modulate.
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Potential Anti-inflammatory Pathway

3,4-Diethoxybenzoic Acid
(Hypothesized)
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Figure 2: Hypothesized anti-inflammatory signaling pathway for 3,4-Diethoxybenzoic acid.
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Conclusion
3,4-Diethoxybenzoic acid is a chemical compound with significant potential for further

research and development, particularly in the pharmaceutical industry. While direct

experimental data on its biological activities and applications are limited, the extensive

knowledge of its structural analogs provides a strong rationale for its investigation as an

antioxidant, anti-inflammatory, and neuroprotective agent. Its versatile chemical structure also

makes it a valuable intermediate for organic synthesis. This technical guide serves as a

foundational resource to stimulate and guide future studies into the properties and applications

of this promising molecule. Further research is warranted to elucidate its precise biological

mechanisms and to explore its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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